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Compound of Interest

Compound Name: N-(Acid-PEG2)-N-bis(PEG3-azide)

Cat. No.: B8106078 Get Quote

An in-depth technical guide on the core safety principles for N-(Acid-PEG2)-N-bis(PEG3-
azide) is essential for researchers, scientists, and drug development professionals. Due to the

absence of a standardized, publicly available Safety Data Sheet (SDS) for this specific

molecule, this guide has been constructed by analyzing the safety profiles of its constituent

functional groups: a carboxylic acid, a polyethylene glycol (PEG) linker, and two azide moieties.

While some suppliers of similar compounds classify them as non-hazardous or with moderate

warnings, the presence of two azide groups warrants significant caution. Organic azides are

energy-rich molecules that can be sensitive to heat, shock, and light, and the azide ion is

known for its toxicity.

Hazard Identification and Classification
The primary hazard associated with N-(Acid-PEG2)-N-bis(PEG3-azide) stems from its two

azide functional groups. Organic azides are potentially explosive and require careful handling.

The azide ion itself is toxic, with a toxicity profile often compared to that of cyanide. While the

PEG component is generally considered to have low toxicity and the carboxylic acid moiety is

common in many pharmaceuticals, the overall safety profile of this molecule is dictated by the

reactive nature of the azides.

A Safety Data Sheet for a structurally similar compound, N-(acid-PEG3)-N-bis(PEG3-azide),

classifies it with the following hazards:

Acute toxicity, oral (Category 4)
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Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 2A)

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Given these potential hazards, it is prudent to handle N-(Acid-PEG2)-N-bis(PEG3-azide) with

the precautions outlined in this guide.

Quantitative Data Summary
The following tables summarize key quantitative data related to the safe handling of organic

azides and the toxicity of related compounds.

Table 1: Stability Guidelines for Organic Azides

Parameter Guideline Rationale

Carbon to Nitrogen Ratio (C/N)

The number of nitrogen atoms

should not exceed the number

of carbon atoms.[1]

A higher nitrogen content

increases the energy of the

molecule and its potential for

explosive decomposition.

Rule of Six

There should be at least six

carbon atoms for every

energetic functional group

(e.g., azide).[1]

This empirical rule suggests

that a higher carbon content

helps to stabilize the molecule.

Concentration in Solution Should not exceed 1 M.[1]

Working with dilute solutions

minimizes the risk of a large-

scale decomposition event.

Table 2: Toxicity Data for Relevant Compounds
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Compound LD50 (Oral, Rat) Notes

Sodium Azide 27 mg/kg The azide ion is highly toxic.[2]

Polyethylene Glycol (PEG 400) 28 g/kg
Generally considered to have

low toxicity.[3][4]

Carboxylic Acid Drugs Variable

Toxicity is often associated

with the formation of reactive

metabolites.[5][6]

Experimental Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling N-(Acid-PEG2)-N-bis(PEG3-azide). This includes:

A lab coat

Safety glasses with side shields or chemical splash goggles.

Chemically resistant gloves (e.g., nitrile).

A face shield may be necessary when there is a risk of splashing or explosion.

Safe Handling Procedures
Work in a well-ventilated area: All manipulations should be performed in a certified chemical

fume hood.[7]

Avoid heat, shock, and friction: Organic azides can be sensitive to these stimuli. Do not heat

the compound unless a validated protocol is being followed. Avoid grinding or subjecting the

material to mechanical shock.

Use appropriate tools: Do not use metal spatulas or other metal instruments to handle the

compound, as this can lead to the formation of highly explosive heavy metal azides.[1] Use

plastic or ceramic spatulas.

Avoid incompatible materials:
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Acids: Contact with strong acids can produce hydrazoic acid, which is highly toxic and

explosive.[1]

Heavy metals: Avoid contact with heavy metals such as copper, lead, and mercury, as this

can form shock-sensitive metal azides.[2]

Halogenated solvents: Do not use chlorinated solvents like dichloromethane or chloroform,

as they can react with azides to form explosive di- and tri-azidomethane.[2][8]

Storage
Store the compound in a cool, dark place, away from heat and light.[2] The recommended

storage temperature is -20°C.[9][10]

Keep the container tightly sealed.

Store away from incompatible materials, especially acids and heavy metals.

Disposal
Azide-containing waste should be collected in a designated, clearly labeled waste container.

[8]

Do not mix azide waste with other chemical waste streams, particularly acidic waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste. It

is often recommended to quench organic azides to a more stable derivative, such as an

amine, before disposal.[1]

Visualization of Safety Workflow
The following diagram illustrates a logical workflow for the safe handling of N-(Acid-PEG2)-N-
bis(PEG3-azide).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://broadpharm.com/product/bp-24331
https://broadpharm.com/product/bp-24369
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.benchchem.com/product/b8106078?utm_src=pdf-body
https://www.benchchem.com/product/b8106078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of Compound

Inspect Packaging

Store at -20°C in a Dark, Designated Area

Don Appropriate PPE

Work in a Fume Hood

Use Non-Metal Utensils

Perform Experiment

Collect Azide Waste Separately Decontaminate Work Area

Dispose of Waste According to Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-(Acid-PEG2)-N-bis(PEG3-azide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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